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Compound of Interest

Compound Name: 5-Fluoro-2-(trifluoromethyl)phenol

Cat. No.: B1362263 Get Quote

An In-depth Technical Guide to the Material Safety of 5-Fluoro-2-(trifluoromethyl)phenol

For professionals in research, discovery, and drug development, the innovative potential of

novel chemical entities is intrinsically linked to a profound understanding of their safety profiles.

5-Fluoro-2-(trifluoromethyl)phenol, a fluorinated building block, presents unique

opportunities in synthesis due to the specific properties imparted by its substituents. However,

these same structural features necessitate a rigorous and informed approach to its handling.

This guide provides a comprehensive overview of the material safety data for 5-Fluoro-2-
(trifluoromethyl)phenol, moving beyond mere compliance to foster a culture of safety through

expert-driven insights and validated protocols.

Section 1: Chemical and Physical Identity
A precise understanding of a compound's physical and chemical properties is the foundation of

a robust safety assessment. The presence of both a fluorine atom and a trifluoromethyl group

on the phenol ring significantly influences the molecule's electronic properties, reactivity, and

potential physiological interactions.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source(s)

IUPAC Name
5-fluoro-2-

(trifluoromethyl)phenol
[1]

CAS Number 243459-91-8 [1][2][3]

Molecular Formula C₇H₄F₄O [1][2]

Molecular Weight 180.1 g/mol [2][4]

Appearance White crystals or powder [1]

Melting Point 42.0 - 51.0 °C [1]

The trifluoromethyl group is a strong electron-withdrawing group, which increases the acidity of

the phenolic hydroxyl group compared to phenol itself. This enhanced acidity contributes to its

corrosive nature. The compound is a solid at room temperature, but its relatively low melting

point means it could be handled as a liquid in warm environments or upon slight heating,

requiring precautions against both dust and vapor inhalation.

Section 2: GHS Hazard Identification and
Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical substances. 5-Fluoro-2-(trifluoromethyl)phenol is
classified as a hazardous substance, with its primary dangers stemming from its corrosivity and

acute toxicity.[5][6]

Table 2: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.thermofisher.com/order/catalog/product/H32445.06
https://www.thermofisher.com/order/catalog/product/H32445.06
https://achmem.com/products/cat-no-xq01358
https://www.chemicalbook.com/msds/5-fluoro-2-trifluoromethyl-phenol.htm
https://www.thermofisher.com/order/catalog/product/H32445.06
https://achmem.com/products/cat-no-xq01358
https://achmem.com/products/cat-no-xq01358
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-_trifluoromethyl_phenol
https://www.thermofisher.com/order/catalog/product/H32445.06
https://www.thermofisher.com/order/catalog/product/H32445.06
https://www.benchchem.com/product/b1362263?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-09/documents/ghscriteria-summary.pdf
https://www.mu.edu.sa/sites/default/files/content-files/11188.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritation
Category 1C

H314: Causes severe

skin burns and eye

damage

Danger

Serious Eye Damage Category 1
H318: Causes serious

eye damage
Danger

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
Warning

Note: Classifications can vary slightly between suppliers. The most conservative (highest

hazard) classification should always be adopted.

The "Danger" signal word is warranted due to the irreversible damage the chemical can cause

to skin and eyes.[5] The phenolic structure allows for rapid absorption through the skin, leading

to both local corrosive injury and potential systemic toxicity.
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Caption: The hierarchy of controls for chemical safety.

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

Eye and Face Protection: Chemical safety goggles in combination with a full-face shield are

mandatory. [7]Goggles protect against splashes, while the face shield provides an additional

layer of protection for the entire face from corrosive materials.

Skin Protection:
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Gloves: Double-gloving is recommended. An inner nitrile glove provides dexterity, while an

outer glove of a more resistant material like neoprene or butyl rubber should be worn, as

these are more robust against phenols. [8]Gloves must be inspected for integrity before

each use and changed immediately upon contamination.

Lab Coat: A flame-retardant lab coat that is fully buttoned is required. For significant

quantities or splash risks, a chemically resistant apron should be worn over the lab coat.

[8]* Respiratory Protection: If there is any risk of exceeding exposure limits or if

engineering controls are insufficient, a NIOSH-approved respirator with an organic vapor

cartridge is necessary. [9]

Section 4: Emergency Protocols and First Aid
Immediate and correct first aid is critical to mitigating the severe effects of exposure. All

personnel must be trained on these procedures before handling the compound.

Protocol: Response to Skin or Eye Contact
Immediate Action: Yell for help to alert others. Move immediately to the nearest safety

shower or eyewash station. [8]2. Decontamination - Skin:

Immediately begin flushing the affected area with copious amounts of lukewarm water for

at least 15 minutes while simultaneously removing all contaminated clothing. [3][9] *

Expert Insight: For phenol-based compounds, after the initial water flush, it is highly

recommended to swab the affected area repeatedly with polyethylene glycol (PEG-300 or

PEG-400) for at least 30 minutes, as PEG can help to neutralize and remove absorbed

phenol. [8][10] * Seek immediate medical attention.

Decontamination - Eyes:

Forcibly hold eyelids open and flush the eyes with a continuous stream of water for a

minimum of 15 minutes. [9] * Do not attempt to neutralize the chemical. The priority is

dilution and removal.

Seek immediate medical attention.

Protocol: Response to Inhalation or Ingestion
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Inhalation:

Move the affected person to fresh air immediately. [3] * If breathing is difficult, administer

oxygen. If breathing has stopped, perform artificial respiration, but avoid mouth-to-mouth

resuscitation if the victim may have ingested the chemical. [9] * Seek immediate medical

attention.

Ingestion:

Rinse the mouth thoroughly with water. [3] * CRITICAL: Do NOT induce vomiting.

[9]Corrosive substances can cause further damage to the esophagus and throat upon

emesis. [11] * Have the person drink plenty of water to dilute the substance. [9] * Seek

immediate medical attention.
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Caption: Generalized workflow for responding to a chemical spill.
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Section 5: Fire and Explosion Hazard Data
While the primary hazards are toxicological, understanding fire risks is also crucial.

Table 3: Fire-Fighting Measures

Parameter Information Source(s)

Flammability

Flammability rating of 1,

indicating it requires

considerable preheating before

ignition can occur.

[9]

Suitable Extinguishers

Dry chemical, carbon dioxide

(CO₂), or alcohol-resistant

foam.

[3][9]

Unsuitable Extinguishers
A direct stream of water may

scatter the material.
[12]

Hazardous Combustion

Products

Thermal decomposition can

produce irritating and toxic

gases, including carbon oxides

and hydrogen fluoride.

[9][13]

Protocol: Firefighter Guidance
Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA)

to prevent contact with the substance and its hazardous decomposition products. [9][14]*

Use water spray to cool containers exposed to fire to prevent pressure buildup. [15]

Section 6: Storage and Disposal
Proper long-term management of the chemical is vital to ensure laboratory safety.

Storage Protocol
Store in a tightly sealed container in a designated "Corrosives Area". [9]2. The storage

location must be cool, dry, and well-ventilated. [9]3. Keep away from incompatible materials
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such as strong oxidizing agents, strong acids, and bases. [13]4. Ensure the storage area is

secured and accessible only to trained, authorized personnel. [7]

Disposal Protocol
5-Fluoro-2-(trifluoromethyl)phenol and any materials contaminated with it (e.g., absorbent

materials, empty containers, contaminated PPE) must be disposed of as hazardous waste.

Do not dispose of it down the drain or in regular trash. [9]3. Follow all local, state, and federal

regulations for hazardous waste disposal. Consult with your institution's Environmental

Health and Safety (EHS) department for specific procedures. [7]

Conclusion
5-Fluoro-2-(trifluoromethyl)phenol is a valuable compound for chemical synthesis, but its

hazardous properties demand the utmost respect and care. Its corrosivity, potential for causing

severe burns, and acute toxicity necessitate a comprehensive safety strategy. By adhering to

the principles of the hierarchy of controls, utilizing appropriate engineering safeguards,

mandating correct PPE, and ensuring all personnel are trained on emergency procedures,

researchers can handle this compound safely and effectively. The causality behind these

protocols is clear: the chemical's inherent properties dictate the required safety measures.

Trustworthy and self-validating safety systems are not just about following rules but about

understanding the risks and implementing robust, science-backed procedures to mitigate them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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